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Compound of Interest

Compound Name: Tetrabutylphosphonium bromide

Cat. No.: B147615 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetrabutylphosphonium bromide (TBPB) is a quaternary phosphonium salt that has

garnered significant attention in various fields of chemistry and materials science. Its unique

combination of properties, including high thermal stability and solubility in organic solvents,

makes it a versatile compound with a wide range of applications.[1] This technical guide

provides a comprehensive overview of the physical and chemical properties of

tetrabutylphosphonium bromide, detailed experimental protocols for their determination, and

insights into its primary applications, particularly its role as a phase transfer catalyst.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of Tetrabutylphosphonium bromide
are summarized in the tables below. This data has been compiled from various scientific and

commercial sources to provide a reliable reference for researchers.
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Property Value Reference(s)

Appearance
White to off-white or pale

yellow crystalline powder.
[1]

Molecular Formula C₁₆H₃₆BrP [1][2]

Molecular Weight 339.33 g/mol [1][2][3][4][5]

Melting Point 100 - 103 °C [1][3][5][6]

Density 1.8 g/cm³ at 20°C [3]

Solubility

Soluble in water (approx. 70

g/100 mL), chloroform

(slightly), and methanol

(slightly).

[3]

Flash Point 290 °C [6]

Decomposition Temperature

Information on the specific

decomposition temperature is

not readily available, but it is

noted for its high thermal

stability.

[1]

Spectroscopic and Structural Data
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Property Description Reference(s)

CAS Number 3115-68-2 [2][4][5]

IUPAC Name
tetrabutylphosphanium

bromide
[2]

SMILES
CCCC--INVALID-LINK--

(CCCC)CCCC.[Br-]
[2]

InChI Key
RKHXQBLJXBGEKF-

UHFFFAOYSA-M
[2]

Crystal Structure

The semiclathrate hydrate of

TBPB has an orthorhombic

structure with the space group

Pmma. The unit cell

parameters are a = 21.065(5)

Å, b = 12.657(3) Å, and c =

11.992(3) Å. The chemical

formula of the hydrate is

TBPB·38H₂O.

[7]

Experimental Protocols
This section provides detailed methodologies for the determination of key physical and

chemical properties of Tetrabutylphosphonium bromide. These protocols are based on

standard laboratory practices and can be adapted for specific research needs.

Determination of Melting Point
The melting point of TBPB can be determined using a standard melting point apparatus.

Apparatus: Melting point apparatus, capillary tubes, thermometer, mortar and pestle.

Procedure:

Ensure the TBPB sample is dry and finely powdered. If necessary, gently grind the crystals

in a mortar and pestle.
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Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the block at a steady and slow rate (approximately 1-2 °C per minute) as the

temperature approaches the expected melting point.

Record the temperature at which the first drop of liquid appears and the temperature at

which the entire sample has melted. This range represents the melting point of the

sample.

Determination of Aqueous Solubility
The solubility of TBPB in water can be determined using the shake-flask method.

Apparatus: Erlenmeyer flask with a stopper, analytical balance, magnetic stirrer and stir bar,

thermostatically controlled water bath, filtration apparatus (e.g., syringe filter), and a suitable

analytical instrument for quantification (e.g., UV-Vis spectrophotometer or conductivity

meter).

Procedure:

Add an excess amount of TBPB to a known volume of deionized water in an Erlenmeyer

flask.

Seal the flask and place it in a thermostatically controlled water bath set to the desired

temperature (e.g., 25 °C).

Stir the mixture vigorously using a magnetic stirrer for a sufficient period (e.g., 24-48

hours) to ensure equilibrium is reached.

After stirring, allow the solution to stand undisturbed in the water bath for several hours to

allow the undissolved solid to settle.

Carefully withdraw a sample of the supernatant using a syringe and filter it through a

syringe filter to remove any undissolved particles.
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Dilute the filtered solution as necessary and determine the concentration of TBPB using a

pre-calibrated analytical method.

The solubility is expressed in grams per 100 mL of water.

Purity Assay by Titration
The purity of TBPB can be determined by argentometric titration of the bromide ion.

Apparatus: Analytical balance, burette, beaker, volumetric flasks, magnetic stirrer and stir

bar, and a potentiometer with a silver electrode.

Reagents: 0.1 M Silver Nitrate (AgNO₃) standard solution, dilute nitric acid, deionized water.

Procedure:

Accurately weigh a sample of TBPB (approximately 0.5 g) and dissolve it in 50 mL of

deionized water in a beaker.

Add 5 mL of dilute nitric acid to the solution.

Place the beaker on a magnetic stirrer and immerse the silver electrode into the solution.

Titrate the solution with a standardized 0.1 M silver nitrate solution, recording the potential

difference after each addition.

The endpoint of the titration is determined from the point of maximum potential change.

Calculate the purity of TBPB based on the volume of silver nitrate solution consumed.

Thermogravimetric Analysis (TGA)
TGA can be used to evaluate the thermal stability of TBPB.

Apparatus: Thermogravimetric analyzer.

Procedure:
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Place a small, accurately weighed sample of TBPB (typically 5-10 mg) into the TGA

sample pan.

Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a constant heating

rate (e.g., 10 °C/min) over a specified temperature range (e.g., 25 °C to 600 °C).

The instrument will record the mass of the sample as a function of temperature.

The resulting TGA curve can be analyzed to determine the onset of decomposition and

other thermal events.

Spectroscopic Analysis
Apparatus: NMR spectrometer.

Procedure:

Dissolve a small amount of TBPB in a suitable deuterated solvent (e.g., Chloroform-d,

CDCl₃).

Transfer the solution to an NMR tube.

Acquire the ¹H NMR spectrum according to the instrument's standard operating

procedures.

The resulting spectrum can be used to confirm the structure of the tetrabutylphosphonium

cation.

Apparatus: FTIR spectrometer.

Procedure (KBr Pellet Method):

Mix a small amount of finely ground TBPB (1-2 mg) with approximately 100-200 mg of dry

potassium bromide (KBr) powder.

Press the mixture in a pellet die under high pressure to form a transparent pellet.
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Place the KBr pellet in the sample holder of the FTIR spectrometer and acquire the

spectrum.

The spectrum will show the characteristic vibrational frequencies of the functional groups

present in TBPB.

Synthesis and Reaction Mechanisms
Tetrabutylphosphonium bromide is a key player in various chemical transformations, most

notably as a phase transfer catalyst. Its synthesis is also a well-established process.

Industrial Synthesis of Tetrabutylphosphonium Bromide
A common industrial method for producing TBPB involves a two-step process, starting from n-

butyl bromide, magnesium, and phosphorus trichloride to first synthesize tributylphosphine,

which is then reacted with n-butyl bromide.[8]
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Step 1: Tributylphosphine Synthesis

Step 2: Tetrabutylphosphonium Bromide Synthesis

n-Butyl Bromide

Grignard Reaction

Magnesium Phosphorus Trichloride Tetrahydrofuran (Solvent)

Tributylphosphine

Tributylphosphine

Quaternization Reaction

n-Butyl Bromide Acetonitrile (Solvent)

Tetrabutylphosphonium Bromide

Click to download full resolution via product page

Caption: Industrial synthesis workflow for Tetrabutylphosphonium bromide.

Mechanism of Phase Transfer Catalysis
Tetrabutylphosphonium bromide is highly effective as a phase transfer catalyst, facilitating

reactions between reactants in immiscible phases (e.g., an aqueous phase and an organic

phase). The mechanism involves the transport of an anionic reactant from the aqueous phase

to the organic phase where it can react with the organic substrate.[9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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